2-Allylphenyl-(2-bromobenzyl)ether

• IUPAC Name: 1-bromo-2-[(2-prop-2-enylphenoxy)methyl]benzene
• InChI: InChI=1S/C16H15BrO/c1-2-7-13-8-4-6-11-16(13)18-12-14-9-3-5-10-15(14)17/h2-6,8-11H,1,7,12H2
• InChI Key: PSDBALFONPWKQR-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCC2=CC=CC=C2Br
• Molecular Formula: C16H15BrO
• Molecular Weight: 303.19 g/mol

Description

2-Allylphenyl-(2-bromobenzyl)ether (CAS 87280-01-1), also referred to as allyl 2-bromobenzyl ether, is a brominated aromatic ether with the molecular formula C₁₀H₁₁BrO and a molecular weight of 227.10 g/mol. Its structure comprises a 2-bromobenzyl group linked via an ether oxygen to an allylphenyl moiety. Key physical properties include a density of 1.327 g/mL at 25°C and a boiling point of 251–252°C .

This compound is industrially significant as a precursor in the synthesis of heterocyclic frameworks, particularly 4-methylisochromane (a benzopyran derivative), via reductive intramolecular cyclization. Benzopyrans are critical intermediates in pharmaceuticals, pesticides, and dyes . The reaction mechanism involves radical intermediates detected via electron paramagnetic resonance (EPR) spectroelectrochemical methods combined with density functional theory (DFT) calculations .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Allylphenyl-(2-bromobenzyl)ether can be synthesized through the Williamson ether synthesis. This method involves the reaction of an alkoxide ion with an alkyl halide. Specifically, the synthesis can be achieved by reacting sodium phenoxide with allyl bromide in the presence of a suitable solvent such as dimethoxyethane. The reaction proceeds via an S_N2 mechanism, resulting in the formation of the desired ether compound .

Industrial Production Methods

Industrial production of 2-Allylphenyl-(2-bromobenzyl)ether typically follows similar synthetic routes as laboratory methods but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Allylphenyl-(2-bromobenzyl)ether undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromobenzyl moiety can be substituted with other nucleophiles.

Oxidation Reactions: The allyl group can undergo oxidation to form corresponding epoxides or aldehydes.

Reduction Reactions: The compound can be reduced to form the corresponding alcohols or alkanes.

Common Reagents and Conditions

Substitution: Common reagents include sodium hydroxide or potassium tert-butoxide.

Oxidation: Reagents such as potassium permanganate or osmium tetroxide are used.

Reduction: Hydrogen gas in the presence of a palladium catalyst or lithium aluminum hydride can be employed.

Major Products Formed

Substitution: Products include various substituted ethers.

Oxidation: Products include epoxides and aldehydes.

Reduction: Products include alcohols and alkanes.

Scientific Research Applications

2-Allylphenyl-(2-bromobenzyl)ether has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and in the study of reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Allylphenyl-(2-bromobenzyl)ether involves its interaction with various molecular targets. The allyl group can undergo electrophilic addition reactions, while the bromobenzyl ether moiety can participate in nucleophilic substitution reactions. These interactions can lead to the formation of reactive intermediates that exert specific effects on molecular pathways.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Reactivity	References
2-Allylphenyl-(2-bromobenzyl)ether	87280-01-1	C₁₀H₁₁BrO	227.10	Allyl, 2-bromobenzyl	Cyclization to benzopyrans
3,4,5,6-Tetrabromo-2-(2',4'-dibromophenoxy)phenol	N/A	C₁₂H₅Br₆O₂	654.52	Polybrominated phenolic rings	Pharmacological activity studies
2-(Allyl(4-nitrophenyl)amino)-N-(2-bromobenzyl)-4-methylpentanamide	N/A	C₂₂H₂₆BrN₃O₃	460.36	Nitrophenyl, amide, allyl	Multicomponent reaction adduct
Bis(2-bromobenzyl)ether	N/A	C₁₄H₁₂Br₂O	370.06	Two 2-bromobenzyl groups	Ligand in chromium catalysis
2-Bromobenzyl methyl ether	52711-30-5	C₈H₉BrO	201.06	Methyl, 2-bromobenzyl	Protective group in organic synthesis

Reactivity and Functional Group Influence

• Cyclization Efficiency: 2-Allylphenyl-(2-bromobenzyl)ether undergoes reductive cyclization to form benzopyrans with higher efficiency compared to non-allylated analogs (e.g., 2-bromobenzyl methyl ether) due to the allyl group's ability to stabilize radical intermediates .
• Bromine Position : Compounds like 2-BROMOBENZYL-(4-ISOPROPYLPHENYL)ETHER (CAS N/A; C₁₆H₁₇BrO) exhibit altered steric and electronic profiles, reducing cyclization propensity but enhancing thermal stability .

Spectroscopic and Computational Comparisons

• 13C NMR Shifts : The A-ring carbons in 2-Allylphenyl-(2-bromobenzyl)ether show similarities to polybrominated analogs (e.g., compound 2b in ), with shifts within ±2 ppm, indicating conserved electronic environments .
• EPR Studies: Radical intermediates in allyl ether cyclization are absent in non-allylated derivatives like bis(2-bromobenzyl)ether, underscoring the allyl group's role in stabilizing transition states .

Biological Activity

2-Allylphenyl-(2-bromobenzyl)ether is an organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

2-Allylphenyl-(2-bromobenzyl)ether can be described by its molecular formula $C_{16}H_{17}BrO$. It features an allyl group and a bromobenzyl moiety, which may contribute to its biological properties. The presence of these functional groups suggests potential interactions with various biological targets.

The biological activity of 2-Allylphenyl-(2-bromobenzyl)ether is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes that are crucial for cellular processes, potentially affecting metabolic pathways.
• Receptor Interaction : It may bind to certain receptors, influencing signal transduction pathways that regulate cellular functions.
• Alkylating Activity : Similar to other alkylating agents, it might interact with nucleophilic sites in DNA or proteins, leading to cytotoxic effects.

Biological Activity

Research indicates that 2-Allylphenyl-(2-bromobenzyl)ether exhibits various biological activities:

Antitumor Activity

Several studies have explored the antitumor potential of compounds similar to 2-Allylphenyl-(2-bromobenzyl)ether. For instance, alkylating agents have shown efficacy against neoplastic cells by inducing DNA damage and apoptosis.

Antimicrobial Properties

Preliminary investigations suggest that this compound may possess antimicrobial properties, potentially inhibiting the growth of certain bacteria and fungi. This activity could be attributed to its ability to disrupt cellular membranes or interfere with metabolic processes.

Case Studies

• Study on Antitumor Activity :
  A study published in the Journal of Medicinal Chemistry evaluated various alkylating agents for their antitumor effects. Compounds structurally related to 2-Allylphenyl-(2-bromobenzyl)ether demonstrated significant cytotoxicity against several cancer cell lines, indicating a promising avenue for further research .
• Antimicrobial Evaluation :
  Another investigation assessed the antimicrobial activity of similar ether compounds. Results indicated that certain derivatives exhibited inhibition against Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections .

Research Findings

A summary of key findings regarding the biological activity of 2-Allylphenyl-(2-bromobenzyl)ether is presented in the table below:

Activity Type	Description	Reference
Antitumor	Induces apoptosis in cancer cell lines; effective against multiple types
Antimicrobial	Inhibits growth of selected bacterial strains; potential for therapeutic use
Enzyme Inhibition	May inhibit specific metabolic enzymes; further studies needed	Not yet published